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These application notes provide a detailed overview of the patient inclusion and exclusion
criteria for clinical trials of NMD670, a first-in-class small molecule inhibitor of the skeletal
muscle-specific chloride ion channel 1 (CIC-1).[1][2] Additionally, this document outlines the
protocols for key experiments utilized in these trials to assess the safety and efficacy of the
investigational drug. NMD670 is currently under investigation for the treatment of several
neuromuscular disorders, including Myasthenia Gravis (MG), Spinal Muscular Atrophy (SMA),
and Charcot-Marie-Tooth (CMT) disease.[3]

Patient Selection Criteria

The selection of appropriate patient populations is critical for the successful evaluation of a new
therapeutic agent. The following tables summarize the key inclusion and exclusion criteria for
recent and ongoing clinical trials of NMD670 across different neuromuscular disorders.

Table 1: Inclusion and Exclusion Criteria for NMD670
Trial in Myasthenia Gravis (NCT06414954)[4]
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Criteria Details
Inclusion
Age 18 years or older
) ) Confirmed diagnosis of Myasthenia Gravis
Diagnosis
(MGFA Class I, 1lI, or IV)
Documented positive anti-acetylcholine receptor
Antibody Status (AChR) or anti-muscle-specific tyrosine kinase

(MuSK) antibody test

Physical Capability

Able to swallow tablets

Body Mass Index (BMI)

18 to 35 kg/m 2, inclusive

Minimum Weight

40 kg

Informed Consent

Capable of and has given signed informed

consent

Contraception

Contraceptive use by men and women must be

consistent with local regulations

Exclusion

Medical Conditions

Known medical or psychological conditions that
might interfere with study participation, pose

additional risks, or confound the results

Clinical Findings

Significant clinical and/or laboratory safety

findings that may interfere with the study

Prior Investigational

Treatment with an investigational medical
product within 30 days or 5 half-lives of the

medication, whichever is longer, prior to Day 1

Other

Any other condition that, in the opinion of the
investigator, would make the patient unsuitable

for the study
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Table 2: Inclusion and Exclusion Criteria for NMD670
Trial in Spinal Muscular Atrophy Type 3 (NCT05794139)

[5][6]
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Criteria Details
Inclusion

Age 18 to 75 years old

Diagnosis Clinical diagnosis of Type 3 Spinal Muscular

Atrophy (SMA)

Ambulatory Status

Able to walk at least 50 meters without walking

aids during the 6-minute walk test at screening

Genetic Confirmation

Genetic confirmation of SMA diagnosis (e.g.,
homozygous deletion or compound
heterozygous deletion and mutation of the
SMN1 gene)

SMN2 Gene Copies

3 to 5 copies of the SMN2 gene

Body Mass Index (BMI)

19 to 35 kg/m 2, inclusive

Contraception

Contraceptive use by men and women must be

consistent with local regulations

Informed Consent

Capable of giving signed informed consent

Exclusion

Prior Surgery/Deformity

Prior surgery or fixed deformity (e.g., scoliosis,
contractures) that would restrict the ability to

perform study-related tasks

Other Significant Diseases

Presence of other significant diseases that may
interfere with the interpretation of study data
(e.g., other neuromuscular or muscular

diseases)

Clinical Findings

Other significant clinical and/or laboratory safety

findings that may interfere with the study

Recent Investigational Drug Use

Treatment with an investigational medical
product within 30 days or 5 half-lives of the

medication, whichever is longer, prior to Day 1
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History of poor compliance with relevant SMA

Compliance History h
erapy

Table 3: Inclusion and Exclusion Criteria for NMD670

ialin CI _Marie-Tooth Di [ |

Criteria Details
Inclusion
Age Adults
] ] Genetically confirmed Charcot-Marie-Tooth Type
Diagnosis
1 (CMT1) or Type 2 (CMT2) subtype
Exclusion

Information not publicly available in detail.

Signaling Pathway and Mechanism of Action

NMD670 is a small molecule inhibitor of the skeletal muscle-specific chloride ion channel 1
(CIC-1).[1][2] In neuromuscular disorders like myasthenia gravis, the transmission of electrical
signals from motor neurons to muscle fibers is compromised.[4] The CIC-1 channel plays a role
in regulating the excitability of muscle fibers. By inhibiting CIC-1, NMD670 is thought to amplify
the muscle's responsiveness to weak nerve signals, thereby improving neuromuscular
transmission and restoring muscle function.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. NMD Pharma to present compelling preclinical data highlighting the potential of CIC-1 ion
channel inhibition to improve disease symptoms and progression in MuSK myasthenia gravis
— NMD Pharma [nmdpharma.com]

¢ 2. NMD Pharma Reports Positive Top-Line Data from a Phase I/lla Clinical Trial of NMD670
in Patients with Myasthenia Gravis — NMD Pharma [nmdpharma.com]

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b12380587/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-nmd670-clinical-trials
https://www.benchchem.com/product/b12380587?utm_src=pdf-custom-synthesis#bc-rfq
https://www.nmdpharma.com/news/pr-mgfa
https://www.nmdpharma.com/news/pr-mgfa
https://www.nmdpharma.com/news/pr-mgfa
https://www.nmdpharma.com/news/nmd670-top-line-data
https://www.nmdpharma.com/news/nmd670-top-line-data
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12380587?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e 3. Myasthenia Gravis Activities of Daily Living (MG-ADL) [mdcalc.com]

e 4. The CIC-1 chloride channel inhibitor NMD670 improves skeletal muscle function in rat
models and patients with myasthenia gravis - PubMed [pubmed.ncbi.nim.nih.gov]
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Trials]. BenchChem, [2026]. [Online PDF]. Available at:
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nmd670-clinical-trials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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